Cas no 69637-44-1 (Butanoic acid, 4-(dihexadecylamino)-4-oxo-)

Butanoic acid, 4-(dihexadecylamino)-4-oxo- structure
69637-44-1 structure
Product Name:Butanoic acid, 4-(dihexadecylamino)-4-oxo-
CAS No:69637-44-1
MF:C36H71NO3
MW:565.953851938248
CID:391554
PubChem ID:71374388
Update Time:2025-04-19

Butanoic acid, 4-(dihexadecylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-(dihexadecylamino)-4-oxo-
    • 4-(dihexadecylamino)-4-oxobutanoic acid
    • DTXSID30797173
    • 69637-44-1
    • N,N-dihexadecylsuccinamic acid
    • Inchi: 1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37(35(38)31-32-36(39)40)34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3,(H,39,40)
    • InChI Key: TXTMOUPZSLGOLR-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)O)N(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 565.54339513g/mol
  • Monoisotopic Mass: 565.54339513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 33
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.7
  • Topological Polar Surface Area: 57.6Ų
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